Cas no 119735-31-8 (Benzoyl chloride,5-fluoro-2,3-dihydroxy-)

• Product Name: Benzoyl chloride,5-fluoro-2,3-dihydroxy-
• CAS No: 119735-31-8
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• CID: 132263
• PubChem ID: 45081658
• Update Time: 2025-04-19

Benzoyl chloride,5-fluoro-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,5-fluoro-2,3-dihydroxy-
• 5-fluoro-2,3-dihydroxybenzoyl chloride
• Benzoyl chloride, 5-fluoro-2,3-dihydroxy- (9CI)
• DTXSID30664755
• 119735-31-8

• Inchi： 1S/C7H4ClFO3/c8-7(12)4-1-3(9)2-5(10)6(4)11/h1-2,10-11H
• InChI Key： YGVNWNNJCQJGPT-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C=1O)O)F)=O

Computed Properties

• Exact Mass: 189.98332
• Monoisotopic Mass: 189.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 57.53